![molecular formula C11H14FN3OS2 B4280343 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide](/img/structure/B4280343.png)
2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide
Overview
Description
2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide, also known as FBTA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a thiosemicarbazone derivative, which means that it contains a hydrazinecarbothioamide group and a thioester group. FBTA has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied in detail. We will also list as many future directions for research on FBTA as possible.
Scientific Research Applications
2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide has been studied for its potential use in a variety of scientific research applications. One of the most promising applications is in the field of cancer research. 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide has been shown to have anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to be effective against cancer cells that are resistant to other anti-cancer drugs. In addition to its anti-cancer activity, 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide has also been studied for its potential use in the treatment of infectious diseases, such as tuberculosis and malaria.
Mechanism of Action
The mechanism of action of 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. By inhibiting this enzyme, 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide prevents cancer cells from dividing and growing. 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its anti-cancer activity. In addition, 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide is that it has been extensively studied for its potential use in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer activity against a variety of cancer cell lines, and its mechanism of action has been studied in detail. However, one limitation of 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide is that it is a relatively new compound, and its long-term safety and efficacy have not been fully established.
Future Directions
There are many potential future directions for research on 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide. One area of research could be the development of new derivatives of 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide with improved anti-cancer activity and/or reduced toxicity. Another area of research could be the investigation of the neuroprotective effects of 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide, and its potential use in the treatment of neurodegenerative diseases. Additionally, further studies could be done to investigate the potential use of 2-{[(2-fluorobenzyl)thio]acetyl}-N-methylhydrazinecarbothioamide in the treatment of infectious diseases, such as tuberculosis and malaria.
properties
IUPAC Name |
1-[[2-[(2-fluorophenyl)methylsulfanyl]acetyl]amino]-3-methylthiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN3OS2/c1-13-11(17)15-14-10(16)7-18-6-8-4-2-3-5-9(8)12/h2-5H,6-7H2,1H3,(H,14,16)(H2,13,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVBWFEMGBCPPKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NNC(=O)CSCC1=CC=CC=C1F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FN3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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